![molecular formula C27H37N3O2 B4085444 1-{3-[1-(2-ethoxybenzyl)-4-piperidinyl]propanoyl}-4-phenylpiperazine](/img/structure/B4085444.png)
1-{3-[1-(2-ethoxybenzyl)-4-piperidinyl]propanoyl}-4-phenylpiperazine
Overview
Description
1-{3-[1-(2-ethoxybenzyl)-4-piperidinyl]propanoyl}-4-phenylpiperazine, also known as EPPP, is a chemical compound that belongs to the class of piperazine derivatives. EPPP has been widely studied for its potential applications in scientific research.
Scientific Research Applications
1-{3-[1-(2-ethoxybenzyl)-4-piperidinyl]propanoyl}-4-phenylpiperazine has been extensively studied for its potential applications in scientific research. It has been shown to have a high affinity for the dopamine D2 receptor, which makes it a potential candidate for the treatment of various neurological disorders such as Parkinson's disease and schizophrenia. This compound has also been studied for its potential use as a tool in the study of the dopamine system in the brain.
Mechanism of Action
The mechanism of action of 1-{3-[1-(2-ethoxybenzyl)-4-piperidinyl]propanoyl}-4-phenylpiperazine is not fully understood. However, it has been suggested that this compound acts as a dopamine receptor agonist, which means that it activates the dopamine receptors in the brain. This activation leads to an increase in dopamine release, which can have various effects on the brain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase dopamine release in the striatum, which is an area of the brain that is involved in motor control. This compound has also been shown to increase locomotor activity in animals, which suggests that it has a stimulant effect. Additionally, this compound has been shown to increase the release of norepinephrine and serotonin in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using 1-{3-[1-(2-ethoxybenzyl)-4-piperidinyl]propanoyl}-4-phenylpiperazine in lab experiments is its high affinity for the dopamine D2 receptor. This makes it a useful tool for studying the dopamine system in the brain. However, one limitation of using this compound is its potential for toxicity. It has been shown to have neurotoxic effects in animals at high doses, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 1-{3-[1-(2-ethoxybenzyl)-4-piperidinyl]propanoyl}-4-phenylpiperazine. One direction is to further investigate its potential as a treatment for neurological disorders such as Parkinson's disease and schizophrenia. Another direction is to study its potential as a tool for studying the dopamine system in the brain. Additionally, further research is needed to determine the optimal dosage and potential side effects of this compound.
properties
IUPAC Name |
3-[1-[(2-ethoxyphenyl)methyl]piperidin-4-yl]-1-(4-phenylpiperazin-1-yl)propan-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H37N3O2/c1-2-32-26-11-7-6-8-24(26)22-28-16-14-23(15-17-28)12-13-27(31)30-20-18-29(19-21-30)25-9-4-3-5-10-25/h3-11,23H,2,12-22H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJGWKYNMKUYJRP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1CN2CCC(CC2)CCC(=O)N3CCN(CC3)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H37N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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